Cas no 902837-03-0 (4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine)

4-(3-Propyl-1,2,4-oxadiazol-5-yl)piperidine is a heterocyclic compound featuring a piperidine core linked to a 1,2,4-oxadiazole moiety with a propyl substituent. This structure imparts unique physicochemical properties, making it valuable in medicinal chemistry and drug discovery. The oxadiazole ring enhances metabolic stability and bioavailability, while the piperidine scaffold contributes to favorable binding interactions with biological targets. Its balanced lipophilicity and hydrogen-bonding capabilities make it a versatile intermediate for designing CNS-active compounds or enzyme inhibitors. The propyl side chain offers tunable steric and electronic effects, allowing for further structural optimization. This compound is particularly useful in the synthesis of pharmacologically relevant molecules.

4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine structure

902837-03-0 structure

Product Name:4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine

CAS No:902837-03-0

MF:C₁₀H₁₇N₃O

MW:195.261482000351

CID:840929

PubChem ID:24208847

Update Time:2025-06-07

4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

- 5-(Piperidin-4-yl)-3-propyl-1,2,4-oxadiazole
- 4-(3-n-Propyl-1,2,4-oxadiazol-5-yl)piperidine
- 4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine
- 4-(3-Propyl-1,2,4-oxadiazol-5-yl)piperidine (ACI)
- DTXSID80639913
- CLB83703
- 4-(3-Propyl-1,2,4-oxadiazol-5-yl)piperidine, AldrichCPR
- L10118
- 902837-03-0
- 5-piperidin-4-yl-3-propyl-1,2,4-oxadiazole
- SCHEMBL2356574
- AKOS009462776
- DB-022575
- CS-0132245
- MDL： MFCD08061040
- Inchi： 1S/C10H17N3O/c1-2-3-9-12-10(14-13-9)8-4-6-11-7-5-8/h8,11H,2-7H2,1H3
- InChI Key： LAZNJVSOGIPLGZ-UHFFFAOYSA-N
- SMILES： N1=C(CCC)N=C(C2CCNCC2)O1

Computed Properties

Exact Mass: 195.137162174g/mol
Monoisotopic Mass: 195.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 51Å²

Experimental Properties

Density: 1.054

4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine Security Information

Hazard Category Code： 25-36
Safety Instruction： 26-45
Hazardous Material Identification：

4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM181081-1g	5-(piperidin-4-yl)-3-propyl-1,2,4-oxadiazole	902837-03-0	97%	1g	$188	2024-07-20
Chemenu	CM181081-5g	5-(piperidin-4-yl)-3-propyl-1,2,4-oxadiazole	902837-03-0	97%	5g	$626	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P13810-1g	5-piperidin-4-yl-3-propyl-1,2,4-oxadiazole	902837-03-0		1g	¥2260.0	2021-09-08
TRC	B526375-50mg	4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine	902837-03-0		50mg	$ 50.00	2022-06-07
TRC	B526375-100mg	4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine	902837-03-0		100mg	$ 95.00	2022-06-07
TRC	B526375-500mg	4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine	902837-03-0		500mg	$ 320.00	2022-06-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H50875-1g	4-(3-n-Propyl-1,2,4-oxadiazol-5-yl)piperidine, 97%	902837-03-0	97%	1g	￥8620.00	2023-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H50875-250mg	4-(3-n-Propyl-1,2,4-oxadiazol-5-yl)piperidine, 97%	902837-03-0	97%	250mg	￥1424.00	2023-03-01
Alichem	A129006839-1g	5-(Piperidin-4-yl)-3-propyl-1,2,4-oxadiazole	902837-03-0	97%	1g	$194.40	2023-08-31
Crysdot LLC	CD11021300-5g	5-(Piperidin-4-yl)-3-propyl-1,2,4-oxadiazole	902837-03-0	97%	5g	$662	2024-07-19

4-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine Production Method

Production Method 1

142851-03-4

902837-03-0

Reaction Conditions

1.1 Reagents: Sodium carbonate , Hydroxyamine hydrochloride Solvents: Ethanol , Water
1.2 Reagents: Sodium hydride Solvents: Tetrahydrofuran
1.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference

: Discovery of the First Potent and Orally Efficacious Agonist of the Orphan G-Protein Coupled Receptor 119

Semple, Graeme; Fioravanti, Beatriz; Pereira, Guillherme; Calderon, Imelda; Uy, Jane; et al, Journal of Medicinal Chemistry, 2008, 51(17), 5172-5175